![molecular formula C15H25N5OS B7429868 4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide](/img/structure/B7429868.png)
4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide
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Overview
Description
4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide, also known as CTDP, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CTDP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for drug development. In
Mechanism of Action
The exact mechanism of action of 4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by modulating various signaling pathways in the body. For example, this compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation. This compound has also been shown to activate AMPK, a protein kinase that regulates energy metabolism and has been implicated in the pathogenesis of several diseases.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been found to induce apoptosis in cancer cells, thereby inhibiting tumor growth. In addition, this compound has been found to improve glucose tolerance and insulin sensitivity in diabetic mice. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide is its relatively low toxicity, making it a safe compound for use in lab experiments. This compound is also stable under a range of conditions, allowing for easy storage and handling. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experiments. In addition, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound.
Future Directions
There are several future directions for research on 4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide. One area of interest is the development of this compound as a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the investigation of the antimicrobial properties of this compound, and its potential use as an alternative to traditional antibiotics. In addition, further studies are needed to fully understand the mechanism of action of this compound, and to optimize its pharmacokinetics and pharmacodynamics for therapeutic use.
Synthesis Methods
The synthesis of 4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide involves the reaction of 3-cyclohexyl-1,2,4-thiadiazole-5-carbonyl chloride with N,N-dimethylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound. The synthesis of this compound has been reported in several scientific publications, and the method has been optimized for high yield and purity.
Scientific Research Applications
4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. This compound has also been investigated for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been found to have antimicrobial activity against several bacterial strains.
Properties
IUPAC Name |
4-(3-cyclohexyl-1,2,4-thiadiazol-5-yl)-N,N-dimethylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N5OS/c1-18(2)15(21)20-10-8-19(9-11-20)14-16-13(17-22-14)12-6-4-3-5-7-12/h12H,3-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYJBQZCGFDZOMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCN(CC1)C2=NC(=NS2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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